Cas no 1232163-81-3 ((1-(4-Methylbenzyl)-1h-1,2,3-triazol-5-yl)methanol)

• Product Name: (1-(4-Methylbenzyl)-1h-1,2,3-triazol-5-yl)methanol
• CAS No: 1232163-81-3
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 5177402
• Update Time: 2025-09-27

(1-(4-Methylbenzyl)-1h-1,2,3-triazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (1-(4-methylbenzyl)-1h-1,2,3-triazol-5-yl)methanol
• [3-(4-Methyl-benzyl)-3H-[1,2,3]triazol-4-yl]-methanol
• (1-(4-Methylbenzyl)-1h-1,2,3-triazol-5-yl)methanol

• Inchi： 1S/C11H13N3O/c1-9-2-4-10(5-3-9)7-14-11(8-15)6-12-13-14/h2-6,15H,7-8H2,1H3
• InChI Key： PHXMBFRKZFNUKN-UHFFFAOYSA-N
• SMILES： OCC1=CN=NN1CC1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• XLogP3: 0.8
• Topological Polar Surface Area: 50.9

Additional information on (1-(4-Methylbenzyl)-1h-1,2,3-triazol-5-yl)methanol

Introduction to (1-(4-Methylbenzyl)-1H-1,2,3-triazol-5-yl)methanol and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (1-(4-Methylbenzyl)-1H-1,2,3-triazol-5-yl)methanol, with the CAS number 1232163-81-3, has emerged as a compound of considerable interest due to its unique structural properties and potential applications. This introduction aims to provide a comprehensive overview of this compound, its derivatives, and its relevance in contemporary research.

The molecular structure of (1-(4-Methylbenzyl)-1H-1,2,3-triazol-5-yl)methanol consists of a benzyl group attached to a triazol ring, which is further linked to a hydroxymethyl group. This arrangement confers upon it distinct chemical reactivity and binding capabilities, making it a valuable scaffold for the development of novel bioactive molecules. The presence of the triazol ring is particularly noteworthy, as it is known for its stability and ability to participate in various hydrogen bonding interactions, which are crucial for drug-receptor binding.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities. The triazol ring, being a part of the structure of (1-(4-Methylbenzyl)-1H-1,2,3-triazol-5-yl)methanol, has been extensively studied for its potential in medicinal chemistry. Research has demonstrated that triazoles can act as key pharmacophores in the design of antimicrobial, anti-inflammatory, and anticancer agents. The benzyl group enhances the lipophilicity of the molecule, which can be advantageous for membrane permeability and oral bioavailability.

One of the most compelling aspects of (1-(4-Methylbenzyl)-1H-1,2,3-triazol-5-yl)methanol is its versatility in chemical modifications. The hydroxymethyl group provides a site for further functionalization, allowing chemists to tailor the compound for specific applications. For instance, etherification or esterification of this group can yield derivatives with enhanced solubility or metabolic stability. Additionally, the benzyl group can be replaced with other aromatic or heteroaromatic systems to explore new binding interactions.

The pharmaceutical industry has been particularly keen on exploring derivatives of (1-(4-Methylbenzyl)-1H-1,2,3-triazol-5-yl)methanol due to their potential therapeutic effects. Studies have shown that certain modifications can lead to compounds with significant activity against various disease targets. For example, derivatives with enhanced triazol ring stability have shown promise in inhibiting enzymes involved in cancer progression. Furthermore, the ability to fine-tune the electronic properties of the benzyl group through substituent effects allows for the optimization of binding affinities.

The agrochemical sector also benefits from the chemical diversity offered by (1-(4-Methylbenzyl)-1H-1,2,3-triazol-5-yl)methanol. Its structural features make it an excellent candidate for developing novel pesticides and herbicides. By leveraging computational chemistry techniques such as molecular docking and QSAR studies, researchers can predict the efficacy of different derivatives before synthesizing them. This approach not only saves time but also reduces the environmental impact associated with trial-and-error synthesis.

Recent advancements in synthetic methodologies have further enhanced the accessibility of derivatives of (1-(4-Methylbenzyl)-1H-1,2,3-triazol-5-yl)methanol. Techniques such as transition metal-catalyzed cross-coupling reactions have made it possible to construct complex molecular frameworks efficiently. These methods have enabled the rapid exploration of structural space and have led to the discovery of several promising lead compounds.

The role of computational tools in understanding the behavior of (1-(4-Methylbenzyl)-1H-1,2,3-triazol-5-yl)methanol cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide insights into how this compound interacts with biological targets at an atomic level. These studies are crucial for designing molecules with improved pharmacokinetic properties and reduced side effects.

In conclusion, (1-(4-Methylbenzyl)-1H-1,2,3-triazol-5-yl)methanol represents a fascinating compound with numerous potential applications in pharmaceuticals and agrochemicals. Its unique structural features and chemical reactivity make it an invaluable scaffold for drug discovery and material science research. As our understanding of molecular interactions continues to evolve，so too will the applications and significance of this remarkable compound.